Cas no 61622-17-1 (Benzonitrile, 2-hydroxy-5-[(4-methylphenyl)sulfonyl]-)

• Product Name: Benzonitrile, 2-hydroxy-5-[(4-methylphenyl)sulfonyl]-
• CAS No: 61622-17-1
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 472454
• PubChem ID: 12283774
• Update Time: 2025-04-19

Benzonitrile, 2-hydroxy-5-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydroxy-5-[(4-methylphenyl)sulfonyl]-
• 2-hydroxy-5-(4-methylphenyl)sulfonylbenzonitrile
• 61622-17-1
• DTXSID70484257

• Inchi： 1S/C14H11NO3S/c1-10-2-4-12(5-3-10)19(17,18)13-6-7-14(16)11(8-13)9-15/h2-8,16H,1H3
• InChI Key： NGVZNTZNDVOMER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 78.16